Cas no 2955-74-0 (Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester)

Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester structure
2955-74-0 structure
Product Name:Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester
CAS No:2955-74-0
MF:C9H10N2O7S
MW:290.249901294708
CID:279845
PubChem ID:297624
Update Time:2025-04-19

Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester
    • (ethoxycarbonylamino) 4-nitrobenzenesulfonate
    • AC1L6RWK
    • ethyl N-[(4-nitrobenzenesulphonyl)oxy]carbamate
    • ethyl N-{[(4-nitrobenzene)sulfonyl]oxy}carbamate
    • ethyl N-{[(4-nitrobenzene)sulphonyl]oxy}carbamate
    • ethyl N-{[(4-nitrophenyl)sulfonyl]oxy}carbamate
    • ethyl N-< (4-nitrobenzenesulphonyl)oxy> carbamate
    • ethytl N-{[(4-nitrobenzene)sulphonyl]oxy}carbamate
    • NSC168874
    • DTXSID70305039
    • 2955-74-0
    • SCHEMBL875776
    • XBTJZULRZQBGIT-UHFFFAOYSA-N
    • NSC-168874
    • ethyl {[(4-nitrophenyl)sulfonyl]oxy}carbamate
    • N-(p-nitrobenzenesulfonyloxy)urethane
    • Inchi: 1S/C9H10N2O7S/c1-2-17-9(12)10-18-19(15,16)8-5-3-7(4-6-8)11(13)14/h3-6H,2H2,1H3,(H,10,12)
    • InChI Key: XBTJZULRZQBGIT-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)ONC(=O)OCC

Computed Properties

  • Exact Mass: 290.0209
  • Monoisotopic Mass: 290.02087184g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 124.84
  • LogP: 2.95610

Benzenesulfonic acid,4-nitro-, (ethoxycarbonyl)azanyl ester Related Literature

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